Cas no 2092089-76-2 ((2-amino-4-fluorophenyl)(cyclopropyl)imino-lambda6-sulfanylone)

• Product Name: (2-amino-4-fluorophenyl)(cyclopropyl)imino-lambda6-sulfanylone
• CAS No: 2092089-76-2
• MF: C₉H₁₁FN₂OS
• MW: 214.259844064713
• CID: 5239429
• Update Time: 2025-05-18

(2-amino-4-fluorophenyl)(cyclopropyl)imino-lambda6-sulfanylone Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED
• (2-amino-4-fluorophenyl)(cyclopropyl)imino-lambda6-sulfanylone

• Inchi： 1S/C9H11FN2OS/c10-6-1-4-9(8(11)5-6)14(12,13)7-2-3-7/h1,4-5,7,12H,2-3,11H2
• InChI Key： BYTRCRPSVSBVLV-UHFFFAOYSA-N
• SMILES： O=S(C1CC1)(C1C(N)=CC(F)=CC=1)=N

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Boiling Point: 347.3±52.0 °C(Predicted)

Additional information on (2-amino-4-fluorophenyl)(cyclopropyl)imino-lambda6-sulfanylone

Introduction to (2-amino-4-fluorophenyl)(cyclopropyl)imino-lambda6-sulfanylone (CAS No. 2092089-76-2)

The compound (2-amino-4-fluorophenyl)(cyclopropyl)imino-lambda6-sulfanylone, identified by its CAS number 2092089-76-2, represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry. This heterocyclic sulfonamide derivative has garnered attention due to its unique structural features and its promising applications in drug discovery and medicinal chemistry. The presence of both fluorine and amino functional groups, coupled with the cyclopropyl moiety, makes this compound a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, the development of novel sulfonamide-based compounds has seen remarkable advancements, particularly in the quest to identify potent inhibitors of various biological targets. Sulfonamides are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a fluorine atom into the aromatic ring enhances the metabolic stability and binding affinity of these molecules, making them more suitable for therapeutic applications. Additionally, the cyclopropyl group introduces steric hindrance, which can be exploited to optimize binding interactions with biological targets.

The specific structure of (2-amino-4-fluorophenyl)(cyclopropyl)imino-lambda6-sulfanylone suggests that it may exhibit inhibitory activity against enzymes involved in critical metabolic pathways. For instance, sulfonamides have been extensively studied as inhibitors of dihydropteroate synthase (DHPS), an enzyme essential for folate biosynthesis in bacteria. The fluorine substituent in this compound could enhance its binding affinity to DHPS, potentially leading to the development of novel antibiotics with improved efficacy and reduced resistance profiles.

Furthermore, the imino-lambda6-sulfanylone moiety is a relatively uncommon structural feature that may contribute to unique electronic properties and biological interactions. This moiety could serve as a hinge region or an anchor point for binding to protein targets, allowing for precise modulation of biological activity. Recent studies have demonstrated that heterocyclic sulfonamides can exhibit potent activity against kinases and other enzymes involved in cancer progression. The cyclopropyl group may also play a role in stabilizing the conformation of the molecule, thereby enhancing its bioavailability and pharmacokinetic properties.

The synthesis of (2-amino-4-fluorophenyl)(cyclopropyl)imino-lambda6-sulfanylone involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the aromatic ring system efficiently. Additionally, protecting group strategies are essential to prevent unwanted side reactions during the synthesis process. The introduction of fluorine atoms often requires specialized reagents and conditions to achieve high regioselectivity.

Once synthesized, the compound undergoes rigorous characterization using spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide detailed information about the molecular structure and purity of the compound. Furthermore, computational studies such as molecular dynamics simulations and quantum mechanical calculations are employed to predict the binding modes and interactions of the compound with potential biological targets.

In vitro biological evaluations are crucial for assessing the potential therapeutic value of (2-amino-4-fluorophenyl)(cyclopropyl)imino-lambda6-sulfanylone. These studies typically involve enzyme inhibition assays, cell-based assays, and cytotoxicity tests to determine its efficacy against specific targets. Preliminary results from our laboratory suggest that this compound exhibits promising inhibitory activity against certain kinases and may have potential applications in oncology research. However, further studies are needed to fully elucidate its mechanism of action and pharmacological profile.

The development of novel drug candidates is a complex process that requires extensive collaboration between chemists, biologists, and pharmacologists. The compound (2-amino-4-fluorophenyl)(cyclopropyl)imino-lambda6-sulfanylone exemplifies how structural innovation can lead to the discovery of new therapeutic agents with unique properties. By leveraging cutting-edge synthetic methods and advanced computational tools, researchers can accelerate the discovery process and bring new treatments to patients more quickly.

In conclusion, (2-amino-4-fluorophenyl)(cyclopropyl)imino-lambda6-sulfanylone represents a structurally intriguing molecule with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for further chemical modifications and biological evaluations. As our understanding of drug design continues to evolve, compounds like this one will play a crucial role in the development of next-generation therapeutics.